Cas no 41908-05-8 (2-Acetyl-4-(cyanomethyl)thiophene)
41908-05-8 structure
Product name:2-Acetyl-4-(cyanomethyl)thiophene
2-Acetyl-4-(cyanomethyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80362850
- 2-Acetyl-4-(cyanomethyl)thiophene
- 3-Thiopheneacetonitrile, 5-acetyl-
- (5-acetylthiophen-3-yl)acetonitrile
- (5-Acetyl-3-thienyl)methyl cyanide
- DTXCID50313899
- STK785711
- AKOS005621275
- NCGC00340427-01
- AB01333308-02
- HRHUUSPAGMUGMC-UHFFFAOYSA-N
- 41908-05-8
-
- Inchi： InChI=1S/C8H7NOS/c1-6(10)8-4-7(2-3-9)5-11-8/h4-5H,2H2,1H3
- InChI Key： HRHUUSPAGMUGMC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 165.02483502g/mol
- Monoisotopic Mass: 165.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.1Ų
2-Acetyl-4-(cyanomethyl)thiophene Related Literature
-
1. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
-
Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
-
Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
41908-05-8 (2-Acetyl-4-(cyanomethyl)thiophene) Related Products
- 1247096-91-8(1-4-(4,5-dimethyl-1H-imidazol-1-yl)phenylethan-1-one)
- 2097901-07-8(3-chloro-N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl]-4-fluorobenzene-1-sulfonamide)
- 42977-21-9(bis(1h,1h,2h,2h-perfluorodecyl)disulfide)
- 156272-78-5(2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole)
- 1805652-40-7(Methyl 2-chloromethyl-4-cyano-6-mercaptobenzoate)
- 337328-21-9((4-Chlorophenyl)-[4-(7-chloro-4-quinolinyl)-1-piperazinyl]methanone)
- 946269-30-3((2Z)-N-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methyl-3-phenylprop-2-enamide)
- 1378819-80-7(1-(prop-2-en-1-yloxy)carbonyl-2,3-dihydro-1H-indole-5-carboxylic acid)
- 1220967-92-9(2-(2-chloro-4-methylphenyl)benzoic acid)
- 1692158-90-9(1-(5-ethylthiophen-2-yl)-2,2-difluoroethanone)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
